Cas no 348145-43-7 (2-Propen-1-one, 1,1'-(1,4-phenylene)bis[3-(3-pyridinyl)-)

• Product Name: 2-Propen-1-one, 1,1'-(1,4-phenylene)bis[3-(3-pyridinyl)-
• CAS No: 348145-43-7
• MF: C₂₂H₁₆N₂O₂
• MW: 340.374645233154
• CID: 1466188
• PubChem ID: 5333035
• Update Time: 2025-04-20

2-Propen-1-one, 1,1'-(1,4-phenylene)bis[3-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13479662
• (2E,2'E)-1,1'-(1,4-phenylene)bis(3-(pyridin-3-yl)prop-2-en-1-one)
• GLXC-27521
• Fission inhibitor MIDI
• AB00082303-01
• 348145-43-7
• 2-Propen-1-one, 1,1'-(1,4-phenylene)bis[3-(3-pyridinyl)-

• Inchi： 1S/C22H16N2O2/c25-21(11-5-17-3-1-13-23-15-17)19-7-9-20(10-8-19)22(26)12-6-18-4-2-14-24-16-18/h1-16H/b11-5+,12-6+
• InChI Key： IOESTAVFGVAMRH-YDWXAUTNSA-N
• SMILES： O=C(/C=C/C1C=NC=CC=1)C1C=CC(C(/C=C/C2C=NC=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 340.12128
• Monoisotopic Mass: 340.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.9Ų

Experimental Properties

• PSA: 59.92